Cas no 1847549-70-5 (methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate
• CAS No: 1847549-70-5
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5906917
• PubChem ID: 165801718
• Update Time: 2025-05-23

methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1847549-70-5
• methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate
• EN300-1286070

• Inchi： 1S/C7H11N3O2S/c1-4-7(13-10-9-4)5(8)3-6(11)12-2/h5H,3,8H2,1-2H3/t5-/m0/s1
• InChI Key： IYXAGRXGZZDLOC-YFKPBYRVSA-N
• SMILES： S1C(=C(C)N=N1)[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Additional information on methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate

Introduction to Methyl (3S)-3-Amino-3-(4-Methyl-1,2,3-Thiadiazol-5-Yl)Propanoate (CAS No. 1847549-70-5)

Methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate is a compound with the CAS number 1847549-70-5. This compound belongs to the class of organic compounds known as amino acid esters, specifically featuring a sulfur-containing heterocyclic ring structure. The molecule consists of a propanoate ester group attached to an amino acid derivative with a chiral center at the third carbon atom. The presence of the 1,2,3-thiadiazole ring introduces unique electronic and steric properties, making this compound a potential candidate for various applications in medicinal chemistry and pharmacology.

The structure of methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate is characterized by its sulfur-containing heterocycle, which is known for its stability and ability to participate in hydrogen bonding. The amino group at the third carbon atom adds to the compound's versatility, as it can act as a nucleophile or a site for further functionalization. Recent studies have highlighted the potential of such compounds in the development of novel therapeutic agents targeting various disease states.

One of the key areas of research involving methyl (3S)-3-amino derivatives is their role in enzyme inhibition. For instance, recent findings suggest that this compound may exhibit inhibitory activity against certain proteases or kinases, which are critical targets in oncology and inflammation research. The stereochemistry at the third carbon atom (denoted by the S configuration) is particularly important, as it can influence the compound's bioavailability and interaction with biological targets.

In addition to its enzymatic activity, methyl (3S)-3-amino compounds have been explored for their potential as modulators of ion channels and receptors. The sulfur-containing heterocycle in this compound has been shown to enhance membrane permeability, which is a desirable property for drug candidates aiming to cross cellular barriers effectively. Furthermore, the methyl ester group may play a role in modulating the compound's solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of methyl (3S)-3-amino derivatives. These methods often involve asymmetric catalysis or chiral resolution techniques to ensure high enantiomeric purity. The ability to synthesize this compound in large quantities with high optical purity is crucial for its potential use in clinical trials and subsequent therapeutic applications.

From an environmental perspective, methyl (3S)-3-amino compounds are being evaluated for their biodegradability and ecological impact. Understanding their fate in aquatic and terrestrial environments is essential for ensuring sustainable practices in their production and use. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to confirm these findings.

In conclusion, methyl (3S)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate represents a promising lead compound in drug discovery efforts. Its unique structural features and potential biological activities make it a subject of ongoing research across multiple disciplines within the chemical sciences.